Cas no 2344685-98-7 (3-(2-Fluoropyridin-3-yl)azetidin-3-ol;dihydrochloride)

• Product Name: 3-(2-Fluoropyridin-3-yl)azetidin-3-ol;dihydrochloride
• CAS No: 2344685-98-7
• MF: C₈H₁₁Cl₂FN₂O
• MW: 241.090143442154
• CID: 6200894
• PubChem ID: 139022781
• Update Time: 2025-05-20

3-(2-Fluoropyridin-3-yl)azetidin-3-ol;dihydrochloride Chemical and Physical Properties

Names and Identifiers

• EN300-6759807
• 2344685-98-7
• 3-(2-Fluoropyridin-3-yl)azetidin-3-ol;dihydrochloride
• 3-(2-fluoropyridin-3-yl)azetidin-3-ol dihydrochloride

• Inchi： 1S/C8H9FN2O.2ClH/c9-7-6(2-1-3-11-7)8(12)4-10-5-8;;/h1-3,10,12H,4-5H2;2*1H
• InChI Key： IKDVXZCPMBWUOT-UHFFFAOYSA-N
• SMILES： Cl.Cl.FC1C(=CC=CN=1)C1(CNC1)O

Computed Properties

• Exact Mass: 240.0232465g/mol
• Monoisotopic Mass: 240.0232465g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 172
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 45.2Ų

Additional information on 3-(2-Fluoropyridin-3-yl)azetidin-3-ol;dihydrochloride

3-(2-Fluoropyridin-3-yl)azetidin-3-ol; dihydrochloride (CAS No. 2344685-98-7)

3-(2-Fluoropyridin-3-yl)azetidin-3-ol; dihydrochloride, with the CAS registry number 2344685-98-7, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound belongs to the class of azetidines, which are four-membered ring structures containing one nitrogen atom. The presence of a fluorine atom in the pyridine ring introduces unique electronic properties, making this compound a promising candidate for various applications, particularly in drug discovery and development.

The structure of 3-(2-fluoropyridin-3-yl)azetidin-3-ol; dihydrochloride consists of an azetidine ring fused with a pyridine moiety. The fluorine substitution at the 2-position of the pyridine ring enhances the compound's stability and bioavailability. Recent studies have highlighted its potential as a lead compound for the development of novel therapeutic agents targeting various diseases, including neurodegenerative disorders and cancer.

In terms of synthesis, 3-(2-fluoropyridin-3-yl)azetidin-3-ol; dihydrochloride can be prepared through a variety of methods, including ring-closing metathesis and nucleophilic substitution reactions. These methods have been optimized to improve yield and purity, ensuring that the compound meets the high standards required for preclinical and clinical studies.

The pharmacological properties of this compound have been extensively studied. Research indicates that it exhibits potent activity against several enzymes and receptors associated with neurological diseases. For instance, it has shown promise as a modulator of nicotinic acetylcholine receptors, which are critical targets in the treatment of Alzheimer's disease and other cognitive impairments.

Furthermore, 3-(2-fluoropyridin-3-yl)azetidin-3-ol; dihydrochloride has demonstrated selective inhibition of certain kinases involved in cancer cell proliferation. This selective activity suggests its potential as a targeted therapy for various types of cancers, particularly those resistant to conventional treatments.

The dihydrochloride salt form of this compound is particularly advantageous for pharmaceutical applications due to its enhanced solubility and stability. This form ensures consistent dosing and absorption when administered orally or through other routes.

Recent advancements in computational chemistry have allowed researchers to predict the binding affinities and pharmacokinetic profiles of 3-(2-fluoropyridin-3-yl)azetidin-3